Cas no 84108-99-6 (1,2-Benzisothiazole, 3-butyl-2,3-dihydro-, 1,1-dioxide)

• Product Name: 1,2-Benzisothiazole, 3-butyl-2,3-dihydro-, 1,1-dioxide
• CAS No: 84108-99-6
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 2804844
• PubChem ID: 12110828
• Update Time: 2025-04-21

1,2-Benzisothiazole, 3-butyl-2,3-dihydro-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• DTXCID30428571
• 84108-99-6
• 1,2-Benzisothiazole, 3-butyl-2,3-dihydro-, 1,1-dioxide
• DTXSID30477761

• Inchi： 1S/C11H15NO2S/c1-2-3-7-10-9-6-4-5-8-11(9)15(13,14)12-10/h4-6,8,10,12H,2-3,7H2,1H3
• InChI Key： MBLACQCCSHJNKH-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(CCCC)N1)(=O)=O

Computed Properties

• Exact Mass: 225.08234989Da
• Monoisotopic Mass: 225.08234989Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.6Ų